Cas no 2172294-54-9 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid
• CAS No: 2172294-54-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6428265
• PubChem ID: 165547324
• Update Time: 2025-11-06

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid
• EN300-1490317
• 2172294-54-9
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]oxolane-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-3-25(2,23(30)26-21-14-32-12-20(21)22(28)29)27-24(31)33-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： JUSLLRIHVYPUSJ-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C(C)(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid (CAS: 2172294-54-9)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid (CAS: 2172294-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, plays a crucial role in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the introduction of modified amino acids into peptide chains. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its utility in SPPS by providing stability under basic conditions while allowing for selective deprotection under mild conditions.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid as a building block for the synthesis of novel peptide-based therapeutics. The study demonstrated that this compound significantly improves the yield and purity of target peptides, particularly those containing non-natural amino acids. The researchers employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to confirm the structural integrity and purity of the synthesized peptides. These findings underscore the potential of this compound in the development of next-generation peptide drugs.

Another notable study, featured in Organic & Biomolecular Chemistry, investigated the mechanistic aspects of the compound's reactivity in peptide coupling reactions. The researchers utilized density functional theory (DFT) calculations to elucidate the electronic and steric factors that influence its coupling efficiency. Their results revealed that the oxolane ring and the methyl substituent on the butanamido moiety contribute to the compound's high reactivity and selectivity, making it an ideal candidate for the synthesis of complex peptide architectures. This study provides valuable insights into the design of more efficient peptide coupling reagents.

Recent advancements in the application of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid have also extended to the field of targeted drug delivery. A study published in Bioconjugate Chemistry highlighted its use in the development of peptide-drug conjugates (PDCs) for cancer therapy. The researchers successfully conjugated this compound with cytotoxic agents and tumor-targeting peptides, resulting in PDCs with enhanced stability and tumor-specific uptake. In vivo studies demonstrated significant antitumor efficacy with reduced off-target effects, paving the way for its potential clinical translation.

In conclusion, the compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidooxolane-3-carboxylic acid (CAS: 2172294-54-9) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted therapy underscore its importance in advancing the field. Future research efforts should focus on further optimizing its synthetic utility and exploring its potential in other therapeutic areas, such as antimicrobial and anti-inflammatory drug development.